Cas no 88466-41-5 (4a(2H)-Naphthalenecarbonitrile, 8a-bromooctahydro-, trans-)

• Product Name: 4a(2H)-Naphthalenecarbonitrile, 8a-bromooctahydro-, trans-
• CAS No: 88466-41-5
• MF: C₁₁H₁₆BrN
• MW: 242.155442237854
• CID: 631675
• PubChem ID: 13414476
• Update Time: 2025-04-19

4a(2H)-Naphthalenecarbonitrile, 8a-bromooctahydro-, trans- Chemical and Physical Properties

Names and Identifiers

• 4a(2H)-Naphthalenecarbonitrile, 8a-bromooctahydro-, trans-
• 8a-bromo-1,2,3,4,5,6,7,8-octahydronaphthalene-4a-carbonitrile
• DTXSID70540069
• 88466-41-5
• 8a-Bromooctahydronaphthalene-4a(2H)-carbonitrile

• Inchi： 1S/C11H16BrN/c12-11-7-3-1-5-10(11,9-13)6-2-4-8-11/h1-8H2
• InChI Key： BCDLWFRLNUUPHK-UHFFFAOYSA-N
• SMILES： BrC12CCCCC1(C#N)CCCC2

Computed Properties

• Exact Mass: 241.04661g/mol
• Monoisotopic Mass: 241.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 23.8Ų